Cas no 2138127-61-2 (Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]-)

• Product Name: Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]-
• CAS No: 2138127-61-2
• MF: C₁₃H₁₇FN₂O
• MW: 236.285286664963
• CID: 5259588
• Update Time: 2025-07-10

Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]-

• Inchi： 1S/C13H17FN2O/c1-9(17)16-13-8-15-7-6-12(13)10-2-4-11(14)5-3-10/h2-5,12-13,15H,6-8H2,1H3,(H,16,17)
• InChI Key： MRXUJUQIFWYPLQ-UHFFFAOYSA-N
• SMILES： C(NC1C(C2=CC=C(F)C=C2)CCNC1)(=O)C

Additional information on Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]-

Research Briefing on Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]- (CAS: 2138127-61-2): Recent Advances and Applications

Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]- (CAS: 2138127-61-2) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a fluorophenyl group and a piperidinyl moiety, has been the subject of recent studies aimed at exploring its pharmacological properties and mechanisms of action. The following briefing provides an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]- to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) analyses to identify key structural modifications that could improve its binding affinity to specific biological targets. These efforts have led to the development of novel derivatives with promising activity profiles, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the most notable findings in recent literature is the compound's potential as a modulator of neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]- exhibits selective affinity for certain subtypes of serotonin and dopamine receptors, which could have implications for the treatment of psychiatric and neurodegenerative conditions. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with results indicating a significant reduction in pro-inflammatory cytokine production.

The pharmacokinetic profile of Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]- has also been a focal point of recent research. Studies have demonstrated favorable absorption and distribution characteristics, along with a manageable metabolic pathway that minimizes the risk of toxic metabolite accumulation. These attributes make the compound a viable candidate for further preclinical and clinical development, particularly in the context of oral drug formulations.

In conclusion, Acetamide, N-[4-(4-fluorophenyl)-3-piperidinyl]- (CAS: 2138127-61-2) represents a promising scaffold for the development of novel therapeutics. Its multifaceted pharmacological properties, combined with its favorable pharmacokinetic profile, underscore its potential as a lead compound in drug discovery. Future research should focus on elucidating its precise mechanisms of action and exploring its efficacy in more complex disease models. The continued investigation of this compound and its derivatives is expected to yield valuable insights into its therapeutic applications and contribute to the advancement of chemical biology and pharmaceutical sciences.